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Compound of Interest

Compound Name: 5-Dodecanone

CAS No.: 19780-10-0

Cat. No.: B025007

Get Quote

This guide provides a comprehensive analysis of the spectral data of 5-dodecanone, a

significant aliphatic ketone. Designed for researchers, scientists, and professionals in drug

development, this document delves into the nuances of Nuclear Magnetic Resonance (NMR),

Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) data for the complete

characterization of this molecule. Our focus is on not just presenting data, but on illuminating

the rationale behind the analytical choices and the interpretation of the resulting spectra,

ensuring a deep and practical understanding.

Introduction to 5-Dodecanone: A Molecule of
Interest
5-Dodecanone (C₁₂H₂₄O), also known as butyl heptyl ketone, is a colorless liquid with a

molecular weight of 184.32 g/mol .[1] As an aliphatic ketone, it finds applications in various

industries, including as a flavoring agent and in the fragrance industry.[2] Its presence has been

noted in natural sources such as heated butter, contributing to its aroma profile.[2]

Understanding the precise chemical structure and purity of 5-dodecanone is paramount for its

application, making detailed spectral analysis an indispensable tool. This guide will walk you
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through the key spectroscopic techniques used to elucidate and confirm the structure of 5-
dodecanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Unraveling the Carbon-Hydrogen Framework
NMR spectroscopy is arguably the most powerful tool for determining the structure of organic

molecules in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C,

we can map out the carbon-hydrogen framework of 5-dodecanone.

¹H NMR Spectroscopy
Experimental Protocol: The "Why" Behind the Method

The ¹H NMR spectrum of 5-dodecanone was acquired on a 90 MHz spectrometer using

deuterated chloroform (CDCl₃) as the solvent. The choice of a deuterated solvent is critical to

avoid large solvent signals that would otherwise obscure the analyte's peaks. Tetramethylsilane

(TMS) was used as an internal standard, providing a reference point at 0 ppm for accurate

chemical shift measurements.

Caption: A simplified workflow for acquiring a ¹H NMR spectrum.

Data and Interpretation

The ¹H NMR spectrum of 5-dodecanone is characterized by several key signals that

correspond to the different types of protons in the molecule.

Chemical Shift (ppm) Multiplicity Integration Assignment

~0.9 Triplet 6H CH₃- (C1 and C12)

~1.3 Multiplet 12H
-CH₂- (C2, C3, C8,

C9, C10, C11)

~1.5 Multiplet 4H
-CH₂-CH₂-C=O (C3

and C7)

~2.4 Triplet 4H
-CH₂-C=O (C4 and

C6)
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The Triplet at ~0.9 ppm: This signal, integrating to 6 protons, is characteristic of the two

terminal methyl (CH₃) groups (C1 and C12). The triplet multiplicity arises from the coupling

with the adjacent methylene (CH₂) groups (2 neighboring protons, n+1=3).

The Multiplet around 1.3 ppm: This complex signal integrates to 12 protons and represents

the overlapping signals of the six methylene groups in the middle of the butyl and heptyl

chains (C2, C3, C8, C9, C10, and C11).

The Multiplet around 1.5 ppm: Integrating to 4 protons, this signal corresponds to the

methylene groups beta to the carbonyl group (C3 and C7).

The Triplet at ~2.4 ppm: This downfield signal, integrating to 4 protons, is assigned to the

methylene groups alpha to the electron-withdrawing carbonyl group (C4 and C6). The

deshielding effect of the carbonyl causes their resonance to shift to a higher frequency. The

triplet splitting is due to coupling with the adjacent methylene groups.

¹³C NMR Spectroscopy
Experimental Protocol: A Deeper Look into the Carbon Skeleton

The ¹³C NMR spectrum was acquired using a proton-decoupled technique. This is a standard

practice that simplifies the spectrum by removing the splitting of carbon signals by attached

protons, resulting in a single peak for each unique carbon atom. This simplification is crucial for

accurately counting and identifying the different carbon environments in the molecule.

Data and Interpretation

The ¹³C NMR spectrum provides a clear picture of the carbon framework of 5-dodecanone.
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Chemical Shift (ppm) Assignment

~14.0 C1, C12

~22.5 C2, C11

~23.8 C8

~26.5 C3

~29.0 C9

~31.6 C10

~42.3 C7

~42.9 C4, C6

~211.8 C=O (C5)

The Carbonyl Carbon at ~211.8 ppm: The most downfield signal is characteristic of a ketone

carbonyl carbon, which is significantly deshielded.

Alpha-Carbons (~42.9 ppm): The carbons directly attached to the carbonyl group (C4 and

C6) appear at a relatively downfield position due to the electron-withdrawing effect of the

oxygen atom.

Alkyl Chain Carbons (14.0 - 42.3 ppm): The remaining signals in the upfield region

correspond to the carbons of the butyl and heptyl chains. The terminal methyl carbons (C1

and C12) are the most shielded and appear at the lowest chemical shift (~14.0 ppm). The

chemical shifts of the other methylene carbons are distinct due to their different positions

relative to the carbonyl group and the ends of the chains.

Infrared (IR) Spectroscopy: Identifying Functional
Groups
IR spectroscopy is a rapid and effective method for identifying the functional groups present in

a molecule. By measuring the absorption of infrared radiation, which excites molecular

vibrations, we can pinpoint characteristic bonds.
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Experimental Protocol: The Neat Liquid Approach

The IR spectrum of 5-dodecanone was obtained from a neat liquid sample placed between

two potassium bromide (KBr) plates. This "neat" technique is ideal for pure liquid samples as it

avoids the use of solvents that could have interfering absorptions. KBr is used for the plates

because it is transparent to infrared radiation in the typical analytical range.

Data and Interpretation

The IR spectrum of 5-dodecanone is dominated by absorptions corresponding to its aliphatic

ketone structure.

Wavenumber (cm⁻¹) Intensity Assignment

~2957, 2927, 2857 Strong C-H stretching (alkane)

~1717 Strong, Sharp C=O stretching (ketone)

~1466 Medium C-H bending (alkane)

Strong C-H Stretching (~2957-2857 cm⁻¹): These strong absorptions are characteristic of the

C-H stretching vibrations of the sp³ hybridized carbons in the long alkyl chains.

The Intense Carbonyl Stretch (~1717 cm⁻¹): This is the most diagnostic peak in the

spectrum. The strong, sharp absorption at this wavenumber is a clear indication of a

saturated aliphatic ketone. The position of this peak can be influenced by conjugation or ring

strain, but for a simple acyclic ketone like 5-dodecanone, this is the expected region.

C-H Bending (~1466 cm⁻¹): This absorption corresponds to the bending vibrations of the

methylene and methyl groups in the molecule.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry is a powerful analytical technique that provides information about the

molecular weight and structural features of a molecule by measuring the mass-to-charge ratio

(m/z) of its ions.
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Experimental Protocol: Electron Ionization (EI)

The mass spectrum of 5-dodecanone was obtained using Electron Ionization (EI). In this

"hard" ionization technique, the sample is bombarded with high-energy electrons (typically 70

eV), causing the molecule to lose an electron and form a molecular ion (M⁺•). The excess

energy imparted during ionization leads to extensive fragmentation of the molecular ion,

creating a unique pattern of fragment ions that can be used to deduce the molecule's structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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